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Abstract
This document provides a detailed protocol for a colony formation assay to evaluate the

efficacy of CHI-KAT8i5, a specific inhibitor of lysine acetyltransferase 8 (KAT8), in esophageal

squamous cell carcinoma (ESCC) cell lines. CHI-KAT8i5 has been shown to suppress tumor

growth by inhibiting KAT8-mediated stabilization of the oncoprotein c-Myc.[1] The following

application notes offer a comprehensive guide to performing this assay, including quantitative

data presentation and a diagram of the relevant signaling pathway.

Introduction
Lysine acetyltransferase 8 (KAT8), also known as MOF or MYST1, is a histone

acetyltransferase that plays a crucial role in chromatin modification and gene regulation.[2]

Dysregulation of KAT8 activity has been implicated in the progression of various cancers,

including esophageal squamous cell carcinoma (ESCC). One of the key mechanisms by which

KAT8 promotes tumorigenesis is through the acetylation and subsequent stabilization of the

proto-oncoprotein c-Myc.[1] c-Myc is a transcription factor that drives cell proliferation, and its

stability is tightly regulated by the ubiquitin-proteasome system.[3][4] KAT8-mediated

acetylation of c-Myc is thought to protect it from ubiquitination and subsequent degradation,

leading to its accumulation and the promotion of cancer cell proliferation.
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CHI-KAT8i5 is a novel, specific inhibitor of KAT8 that has demonstrated significant anti-tumor

activity in ESCC models by disrupting the KAT8-c-Myc signaling axis. The colony formation

assay is a robust in vitro method to assess the long-term effects of a compound on the

proliferative capacity of single cells. This assay is particularly valuable for determining the

cytotoxic and cytostatic effects of anti-cancer agents like CHI-KAT8i5.

Signaling Pathway: KAT8-Mediated c-Myc
Stabilization
The following diagram illustrates the signaling pathway involving KAT8 and c-Myc, and the

mechanism of action for CHI-KAT8i5. Under normal conditions, KAT8 acetylates c-Myc, which

prevents its recognition by E3 ubiquitin ligases (such as Fbxw7), thereby stabilizing the c-Myc

protein.[4] Stabilized c-Myc translocates to the nucleus and activates the transcription of target

genes involved in cell cycle progression and proliferation. CHI-KAT8i5 inhibits the

acetyltransferase activity of KAT8. This leads to reduced c-Myc acetylation, making it

susceptible to ubiquitination and subsequent proteasomal degradation. The resulting decrease

in c-Myc levels leads to the downregulation of its target genes and an inhibition of cell

proliferation.
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Start

1. Culture ESCC Cells

2. Seed Cells in 6-well Plates
(500-1000 cells/well)

3. Allow Adhesion (24h)

4. Treat with CHI-KAT8i5
(various concentrations)

5. Incubate (10-14 days)

6. Fix Colonies
(Methanol or PFA)

7. Stain with Crystal Violet

8. Count Colonies

9. Calculate Plating Efficiency
& Surviving Fraction

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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